(4S)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
(4S)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
Brand Name:
Vulcanchem
CAS No.:
124379-29-9
VCID:
VC0022395
InChI:
InChI=1S/C16H12Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11H,6,8H2/t11-/m0/s1
SMILES:
C1CC(=O)C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl
Molecular Formula:
C₁₆H₁₂Cl₂O
Molecular Weight:
291.2 g/mol
(4S)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one
CAS No.: 124379-29-9
Reference Standards
VCID: VC0022395
Molecular Formula: C₁₆H₁₂Cl₂O
Molecular Weight: 291.2 g/mol
CAS No. | 124379-29-9 |
---|---|
Product Name | (4S)-(3’,4’-Dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one |
Molecular Formula | C₁₆H₁₂Cl₂O |
Molecular Weight | 291.2 g/mol |
IUPAC Name | (4S)-4-(3,4-dichlorophenyl)-3,4-dihydro-2H-naphthalen-1-one |
Standard InChI | InChI=1S/C16H12Cl2O/c17-14-7-5-10(9-15(14)18)11-6-8-16(19)13-4-2-1-3-12(11)13/h1-5,7,9,11H,6,8H2/t11-/m0/s1 |
Standard InChIKey | JGMBHJNMQVKDMW-NSHDSACASA-N |
Isomeric SMILES | C1CC(=O)C2=CC=CC=C2[C@@H]1C3=CC(=C(C=C3)Cl)Cl |
SMILES | C1CC(=O)C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl |
Canonical SMILES | C1CC(=O)C2=CC=CC=C2C1C3=CC(=C(C=C3)Cl)Cl |
Synonyms | (S)-4-(3,4-Dichlorophenyl)-1-tetralone; |
PubChem Compound | 1474501 |
Last Modified | Nov 11 2021 |
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